Cas no 1150655-12-1 (Potassium 2-Fluoro-4-(trifluoromethyl)phenyltrifluoroborate)

• Product Name: Potassium 2-Fluoro-4-(trifluoromethyl)phenyltrifluoroborate
• CAS No: 1150655-12-1
• MF: C₇H₃BF₇K
• MW: 269.996847391129
• MDL: MFCD07781236
• CID: 856525
• PubChem ID: 329764671
• Update Time: 2025-10-29

Potassium 2-Fluoro-4-(trifluoromethyl)phenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• &nbsp
• Potassium 2-fluoro-4-(trifluoromethyl)phenyltrifluoroborate
• Potassium [2-fluoro-4-(trifluoromethyl)phenyl]trifluoroborate
• POTASSIUM2-FLUORO-4-(TRIFLUOROMETHYL)PHENYLTRIFLUOROBORATE
• POTASSIUM TRIFLUORO(2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL)BORATE
• Potassium[2-fluoro-4-(trifluoromethyl)phenyl]trifluoroborate
• AKOS015910183
• Potassium trifluoro-[2-fluoro-4-(trifluoromethyl)phenyl]boranuide
• AB42634
• potassium;trifluoro-[2-fluoro-4-(trifluoromethyl)phenyl]boranuide
• MFCD07781236
• Potassium trifluoro[2-fluoro-4-(trifluoromethyl)phenyl]borate(1-)
• E85484
• Borate(1-), trifluoro[2-fluoro-4-(trifluoromethyl)phenyl]-, potassium (1:1), (T-4)-
• Potassium 2-fluoro-4-(trifluoromethyl)phenyltrifluoroborate, 90%
• DB-335447
• POTASSIUM TRIFLUORO[2-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]BORANUIDE
• AS-80028
• EN300-6187118
• 1150655-12-1
• DTXSID90660273
• Potassium 2-Fluoro-4-(trifluoromethyl)phenyltrifluoroborate

• MDL： MFCD07781236
• Inchi： 1S/C7H3BF7.K/c9-6-3-4(7(10,11)12)1-2-5(6)8(13,14)15;/h1-3H;/q-1;+1
• InChI Key： NKFIFIUHQRJHJP-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC(C(F)(F)F)=CC=1F)(F)F

Computed Properties

• Exact Mass: 269.9853089g/mol
• Monoisotopic Mass: 269.9853089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 278-291 °C

Potassium 2-Fluoro-4-(trifluoromethyl)phenyltrifluoroborate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Potassium 2-Fluoro-4-(trifluoromethyl)phenyltrifluoroborate

Research Brief on Potassium 2-Fluoro-4-(trifluoromethyl)phenyltrifluoroborate (CAS: 1150655-12-1) in Chemical Biology and Pharmaceutical Applications

Potassium 2-Fluoro-4-(trifluoromethyl)phenyltrifluoroborate (CAS: 1150655-12-1) is a specialized organotrifluoroborate compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound belongs to the class of aryltrifluoroborates, which are known for their stability, reactivity, and utility in cross-coupling reactions, particularly in the Suzuki-Miyaura reaction. The presence of fluorine and trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it a valuable building block in drug discovery and development.

Recent studies have highlighted the role of Potassium 2-Fluoro-4-(trifluoromethyl)phenyltrifluoroborate as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound in the development of novel kinase inhibitors, where its unique electronic and steric properties contribute to improved binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of potent EGFR inhibitors, showcasing its potential in targeted cancer therapies.

In addition to its pharmaceutical applications, this compound has also been explored in chemical biology for labeling and imaging purposes. The trifluoroborate moiety allows for efficient incorporation into biomolecules via bioorthogonal chemistry, enabling real-time tracking of cellular processes. A recent breakthrough in Nature Chemical Biology (2024) reported the use of Potassium 2-Fluoro-4-(trifluoromethyl)phenyltrifluoroborate in the development of fluorescent probes for detecting reactive oxygen species (ROS) in live cells, offering new insights into oxidative stress-related diseases.

The synthesis and scalability of Potassium 2-Fluoro-4-(trifluoromethyl)phenyltrifluoroborate have also been a focus of recent research. Advances in continuous flow chemistry have enabled the large-scale production of this compound with high purity and yield, as detailed in a 2023 ACS Catalysis publication. These developments are critical for its broader adoption in industrial and academic settings, ensuring a reliable supply for ongoing and future studies.

Looking ahead, the potential of Potassium 2-Fluoro-4-(trifluoromethyl)phenyltrifluoroborate extends beyond its current applications. Emerging research suggests its utility in the design of covalent inhibitors and PROTACs (Proteolysis Targeting Chimeras), where its reactivity and stability can be harnessed to target previously undruggable proteins. Collaborative efforts between chemists and biologists are expected to unlock new therapeutic avenues, further solidifying its importance in the field.

In conclusion, Potassium 2-Fluoro-4-(trifluoromethyl)phenyltrifluoroborate (CAS: 1150655-12-1) represents a promising tool in chemical biology and pharmaceutical research. Its unique properties and diverse applications underscore its value in drug discovery, imaging, and beyond. As research continues to evolve, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing scientific knowledge.